Cas no 1806682-99-4 (1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one)

1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one is a brominated aromatic ketone derivative with a hydroxymethyl functional group, offering versatility in synthetic organic chemistry applications. Its structure, featuring both electrophilic (bromo) and nucleophilic (hydroxymethyl) sites, enables selective reactivity in cross-coupling reactions, alkylations, or as a precursor for heterocyclic synthesis. The 2-ethyl substitution enhances steric control, while the hydroxymethyl group provides a handle for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical intermediate synthesis, where precise structural modifications are critical. Its stability under standard conditions ensures reliable handling and storage. Careful consideration of reaction conditions is advised to optimize selectivity and yield.
1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one structure
1806682-99-4 structure
Product Name:1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
CAS No:1806682-99-4
MF:C12H15BrO2
MW:271.150303125381
CID:4976266
Update Time:2025-08-05

1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
    • Inchi: 1S/C12H15BrO2/c1-3-9-5-4-6-10(7-14)11(9)12(13)8(2)15/h4-6,12,14H,3,7H2,1-2H3
    • InChI Key: FZVFDTHIEDEQQK-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C(CO)=CC=CC=1CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3

1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013018073-250mg
1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
1806682-99-4 97%
250mg
494.40 USD 2021-06-25
Alichem
A013018073-500mg
1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
1806682-99-4 97%
500mg
855.75 USD 2021-06-25
Alichem
A013018073-1g
1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one
1806682-99-4 97%
1g
1,534.70 USD 2021-06-25

1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one Related Literature

Additional information on 1-Bromo-1-(2-ethyl-6-(hydroxymethyl)phenyl)propan-2-one

1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One, identified by the CAS number 1806682-99-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and environmental implications of this compound, supported by the latest scientific findings.

The molecular structure of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One is a testament to its complexity. The molecule consists of a bromine atom attached to a propanone group, which is further connected to a phenyl ring substituted with an ethyl group and a hydroxymethyl group. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology.

The synthesis of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One involves a multi-step process that typically begins with the preparation of the phenolic precursor. Researchers have employed various methodologies, including Friedel-Crafts alkylation and nucleophilic substitution reactions, to achieve the desired product. A study published in 2023 demonstrated that optimizing reaction conditions, such as temperature and solvent choice, significantly enhances yield and purity. This advancement has paved the way for large-scale production of the compound for commercial applications.

In terms of pharmacological activity, 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One has shown promising results in preclinical trials. It exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. A 2023 study conducted by researchers at the University of California revealed that the compound induces apoptosis in malignant cells through modulation of the mitochondrial pathway. Furthermore, its ability to inhibit key enzymes involved in tumor progression makes it a potential candidate for targeted therapy.

The environmental impact of 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One is another critical area of investigation. Given its complex structure and functional groups, understanding its biodegradation pathways is essential for assessing its ecological footprint. Recent research indicates that under aerobic conditions, the compound undergoes rapid mineralization due to the action of soil microorganisms. This finding suggests that it poses minimal risk to aquatic ecosystems when properly managed during industrial processes.

In conclusion, 1-Bromo-1-(2-Ethyl-6-(Hydroxymethyl)Phenyl)Propan-2-One, with its CAS number 1806682-99-4, represents a significant advancement in organic chemistry. Its structural complexity, versatile synthesis methods, pharmacological promise, and favorable environmental profile make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery and chemical synthesis.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.